Cas no 365543-11-9 (methyl 2-methoxy-6-(3-phenylpropyl)benzoate)

• Product Name: methyl 2-methoxy-6-(3-phenylpropyl)benzoate
• CAS No: 365543-11-9
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• MDL: MFCD12546707
• CID: 1474112
• PubChem ID: 46735317
• Update Time: 2025-04-20

methyl 2-methoxy-6-(3-phenylpropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methoxy-6-(3-phenylpropyl)benzoate
• Benzoic acid, 2-methoxy-6-(3-phenylpropyl)-, methyl ester
• LogP
• 2-METHOXY-6-(3-PHENYL-PROPYL)-BENZOIC ACID METHYL ESTER
• AKOS030254038
• 365543-11-9
• MFCD12546707

• MDL： MFCD12546707
• Inchi： 1S/C18H20O3/c1-20-16-13-7-12-15(17(16)18(19)21-2)11-6-10-14-8-4-3-5-9-14/h3-5,7-9,12-13H,6,10-11H2,1-2H3
• InChI Key： IVTWBNKOUICEFL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53